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Compound of Interest

Compound Name: SLV-317
CAS No.: 393183-40-9
Cat. No.: B10825905
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of SLV-317, a potent and selective neurokinin-1
(NK-1) receptor antagonist, based on available clinical data. The primary focus of this analysis
is a head-to-head comparison from a clinical trial evaluating the efficacy of SLV-317 against a
placebo in healthy individuals.

Performance Comparison: SLV-317 vs. Placebo

A randomized, double-blind, placebo-controlled, crossover study was conducted to determine
the effect of a single oral dose of 250 mg of SLV-317 on substance P-induced venodilation in
18 healthy male volunteers.[1] The quantitative outcomes of this study are summarized below.
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SLV-317 (250 mg, single
Parameter Placebo
oral dose)

Mean Peak Plasma

, 77 £ 9 ng/mL[2] Not Applicable
Concentration (Cmax)
Time to Mean Peak Plasma ] )
) 47 + 3 minutes[2] Not Applicable
Concentration (Tmax)
Mean Half-life (t1/2) 9.9 + 1.6 hours[2] Not Applicable
Mean Venodilation before
56 + 8%][2] 49 + 6%][2]
Treatment
Maximum Antagonizing Effect
on Substance P-induced 95 + 8%][2] No significant effect
Venodilation
Time to Maximum )
o 1.47 + 0.24 hours|[2] Not Applicable
Antagonizing Effect
Mean Area Under the Effect
278 £ 67% h~1[2] 49 + 12% h=1[2]

Curve (AUEC)

Experimental Protocols

The following is a detailed methodology for the key experiment cited in this guide, based on the
clinical trial NCT00160862 and the publication by Hesse et al. (2006).[1][2][3]

Study Design: Placebo-Controlled Crossover Trial

A double-blind, placebo-controlled, single-dose crossover study was conducted with 18 healthy
male volunteers.[1] Each participant received a single oral dose of 250 mg SLV-317 and a
placebo in a randomized order, with a minimum washout period of one week between
administrations.[1]

Pharmacodynamic Assessment: Dorsal Hand Vein
Compliance Technique
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The primary pharmacodynamic endpoint was the effect of SLV-317 on substance P-induced
venodilation.[1] This was assessed using the dorsal hand vein compliance technique.[1]

e Venoconstriction Induction: A state of venoconstriction was induced in the dorsal hand vein
by the infusion of phenylephrine.[1]

e Substance P-induced Venodilation: Substance P was then co-infused intermittently to induce
venodilation.[1] To prevent tachyphylaxis (tolerance), the infusions of substance P were
separated by 45-minute intervals.[1]

» Measurements: Pharmacodynamic assessments were performed for up to 4.25 hours after
the dose of either SLV-317 or placebo was administered.[1]

Pharmacokinetic Assessment

Venous blood samples were collected for pharmacokinetic analysis at various time points up to
24 hours post-dose to determine the plasma concentrations of SLV-317.[1]

Safety Assessment

The safety of SLV-317 was evaluated by monitoring electrocardiogram (ECG), pulse rate, blood
pressure, hematology, blood chemistry, and urinalysis, as well as by recording any adverse
events.[1]
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Caption: Mechanism of action of SLV-317 as an NK-1 receptor antagonist.

Experimental Workflow: Placebo-Controlled Crossover
Study
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Caption: Workflow of the randomized, placebo-controlled crossover study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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